2-Penten-1-ol, 5-[(1R,3R,6S)-2,3-dimethyltricyclo[2.2.1.02,6]hept-3-yl]-2-methyl-, (2Z)-

• CAS No.: 115-71-9
• Product Name: 2-Penten-1-ol, 5-[(1R,3R,6S)-2,3-dimethyltricyclo[2.2.1.02,6]hept-3-yl]-2-methyl-, (2Z)-
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: (Z)-5-[(1S,3R,6R)-2,3-dimethyl-3-tricyclo[2.2.1.02,6]heptanyl]-2-methylpent-2-en-1-ol
• Standard InChI: InChI=1S/C15H24O/c1-10(9-16)5-4-6-14(2)11-7-12-13(8-11)15(12,14)3/h5,11-13,16H,4,6-9H2,1-3H3/b10-5-/t11?,12-,13+,14-,15?/m1/s1
• Standard InChIKey: PDEQKAVEYSOLJX-RQGDDBKYSA-N
• Isomeric SMILES: C/C(=C/CC[C@@]1(C2C[C@H]3C1([C@H]3C2)C)C)/CO
• SMILES: CC(=CCCC1(C2CC3C1(C3C2)C)C)CO
• Canonical SMILES: CC(=CCCC1(C2CC3C1(C3C2)C)C)CO
• Boiling Point: 301.5 °C; 166-167 °C @ 14 MM HG
• Density: 0.9770 @ 25 °C/25 °C
• Flash Point: GREATER THAN 212 °F CC
• Description: Alpha-Santal-10-en-12-ol, also known as A-santalol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Santal-10-en-12-ol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-santal-10-en-12-ol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Alpha-santal-10-en-12-ol can be found in wild celery. This makes Alpha-santal-10-en-12-ol a potential biomarker for the consumption of this food product.
• Solubility: SOL IN ALC; SLIGHTLY SOL IN PROPYLENE GLYCOL, GLYCERINE; PRACTICALLY INSOL IN WATER
• PubChem Compound: 11085337
• Last Modified: Nov 11 2021